Cas no 61198-44-5 (3-(3-Ethyl-2-methoxyphenyl)propanoic acid)

3-(3-Ethyl-2-methoxyphenyl)propanoic acid structure
61198-44-5 structure
Product Name:3-(3-Ethyl-2-methoxyphenyl)propanoic acid
CAS No:61198-44-5
MF:C12H16O3
MW:208.253643989563
CID:488799
Update Time:2023-08-03

3-(3-Ethyl-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, b-ethyl-2-methoxy-, (R)-
    • (R)-3-ethyl-o-methoxy-dihydrocinnamic acid
    • 3-(3-Ethyl-2-methoxyphenyl)propanoic acid
    • Inchi: 1S/C12H16O3/c1-3-9-5-4-6-10(12(9)15-2)7-8-11(13)14/h4-6H,3,7-8H2,1-2H3,(H,13,14)
    • InChI Key: QCFSWKZVRLWLRR-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC=CC=1CCC(=O)O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Topological Polar Surface Area: 46.5

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